1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C11H17ClO
• Molecular Weight: 200.70 g/mol
• IUPAC Name: 1-[(E)-3-chloro-2-methylprop-2-enyl]-2-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C11H17ClO/c1-9(7-12)6-11(8-13)5-3-4-10(11)2/h7-8,10H,3-6H2,1-2H3/b9-7+
• InChI Key: ZNYICGVNIYBVOY-VQHVLOKHSA-N
• Isomeric SMILES: CC1CCCC1(C/C(=C/Cl)/C)C=O
• Canonical SMILES: CC1CCCC1(CC(=CCl)C)C=O

Description

1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde is a complex aldehyde derivative featuring a cyclopentane backbone substituted with a methyl group and a 3-chloro-2-methylprop-2-en-1-yl moiety. The compound’s structure combines cyclopentane’s conformational rigidity with the reactivity of an aldehyde group and the steric/electronic influence of the chloro-alkene substituent.

Preparation Methods

Preparation of Key Intermediate: 3-Chloro-2-methylpropene

A critical precursor in the synthesis is 3-chloro-2-methylpropene (also known as 3-chloro-2-methyl-1-propene or 3-chloro-2-methylallylene). This compound is industrially produced by chlorination of isobutylene (2-methyl-1-propene), a process well-documented in chemical manufacturing literature:

• The chlorination reaction involves selective addition of chlorine to isobutylene under controlled conditions to yield 3-chloro-2-methylpropene with typical purities between 95-98%.

• Production scales in the USA have been estimated between 5,400 to 11,000 tonnes annually, indicating its industrial availability.

Preparation of 1-Chloro-2-methyl-2-propanol as a Related Intermediate

A related compound, 1-chloro-2-methyl-2-propanol , shares structural features with the side chain of the target molecule and is synthesized via a continuous catalytic process using solid acid catalysts:

• According to patent CN102229522B, 1-chloro-2-methyl-2-propanol is prepared by reacting 2-methyl-3-chloropropene with water in a filling tube reactor packed with solid cation exchange resin (Zeo-karb), which replaces traditional sulfuric acid catalysis.

• The process parameters include:

  Parameter	Value
  Filling tube length	0.1 to 100 meters
  Filling tube diameter	0.1 to 0.5 meters
  Temperature	0 to 45 °C (typically 0-5 °C)
  Flow rate of 2-methyl-3-chloropropene	0.5 to 20 kg/h (example: 500 g/h)
  Flow rate of water	1 to 100 L/h (example: 1 to 10 L/h)

• The reaction proceeds continuously with high conversion efficiency (close to 100%), product purity above 97%, and yields around 93%.

• The process avoids generation of large amounts of acidic wastewater, enhancing environmental compatibility.

Synthetic Route to 1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde

While direct literature on the synthesis of this specific aldehyde is limited, the general synthetic strategy can be inferred as follows:

• Synthesis of the 3-chloro-2-methylprop-2-enyl electrophile : Starting from 3-chloro-2-methylpropene or its alcohol/aldehyde derivatives, the allylic chloride moiety is prepared or activated for nucleophilic substitution.

• Preparation of 2-methylcyclopentane-1-carbaldehyde core : The cyclopentane ring bearing a methyl and aldehyde substituent is synthesized or obtained commercially.

• Allylic substitution or coupling reaction : The 3-chloro-2-methylprop-2-enyl group is introduced at the 1-position of the cyclopentane aldehyde via nucleophilic substitution or transition-metal catalyzed coupling, ensuring regio- and stereochemical control.

• Purification and characterization : The final product is purified by conventional methods such as chromatography and recrystallization, and characterized by spectroscopic techniques.

Data Table Summarizing Preparation Parameters and Outcomes

Step	Conditions/Parameters	Outcome/Notes
Chlorination of isobutylene	Chlorine gas, controlled temperature	3-chloro-2-methylpropene, 95-98% purity
Hydration with solid acid catalyst	Zeo-karb resin packed tube reactor, 0-5 °C, continuous flow	1-chloro-2-methyl-2-propanol, 93% yield, 97% purity
Allylic substitution	Nucleophilic substitution or coupling (conditions vary)	Formation of 1-(3-chloro-2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde
Purification	Extraction, drying, distillation	High purity final compound

Research Discoveries and Technical Insights

• The use of solid acid catalysts such as Zeo-karb in continuous flow reactors represents a significant advancement over traditional batch sulfuric acid catalysis, reducing waste and improving safety.

• Control of reaction temperature (0-5 °C) and flow rates is critical for high conversion and selectivity in the formation of chlorinated intermediates.

• The allylic chloride moiety is a versatile synthetic handle, enabling further functionalization and coupling reactions essential for building complex molecules like the target aldehyde.

• Although commercial availability of 1-(3-chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde is limited (discontinued from some suppliers), its synthesis can be achieved by adapting known methods for related compounds.

Chemical Reactions Analysis

1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to form alcohols using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chloro-substituted alkene can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like hydroxide or amines.

Common reagents and conditions used in these reactions include acidic or basic environments, specific temperatures, and solvents that facilitate the desired transformations. Major products formed from these reactions include carboxylic acids, alcohols, and substituted alkenes.

Scientific Research Applications

1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, serving as a building block for various chemical reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential pharmaceutical applications.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, where its unique properties are leveraged for specific applications.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde involves its interaction with molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, potentially altering their function. The chloro-substituted alkene can participate in electrophilic addition reactions, further modifying molecular structures. These interactions can lead to changes in cellular processes and biochemical pathways, contributing to the compound’s effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound’s closest analogs include:

1-(3-Methylbut-2-en-1-yl)cyclopentane-1-carbaldehyde (CAS 2228-92-4)

3-Chloro-2-methylpropene (CAS 563-47-3)

Methallyl chloride derivatives (e.g., β-methallyl chloride)

Property	Target Compound	1-(3-Methylbut-2-en-1-yl)...carbaldehyde	3-Chloro-2-methylpropene
Molecular Formula	C₁₁H₁₇ClO	C₁₁H₁₈O	C₄H₇Cl
Molecular Weight	~212.7 g/mol	166.26 g/mol	90.56 g/mol
Key Substituents	Chloro-alkene, methylcyclopentane, aldehyde	Alkenyl group, methylcyclopentane, aldehyde	Chloro-alkene, methyl group
Functional Groups	Aldehyde, chloro-alkene	Aldehyde, alkene	Chloro-alkene
Potential Reactivity	High (aldehyde oxidation, nucleophilic substitution)	Moderate (aldehyde-specific reactions)	High (electrophilic alkene)

Physicochemical and Reactivity Comparisons

• Aldehyde Group: The target compound’s aldehyde group enables condensation and nucleophilic addition reactions, similar to 1-(3-Methylbut-2-en-1-yl)cyclopentane-1-carbaldehyde.
• Chloro-Alkene Substituent: The 3-chloro-2-methylprop-2-en-1-yl group introduces steric hindrance and electron-withdrawing effects, contrasting with the non-chlorinated alkenyl group in the analog (CAS 2228-92-4). This enhances the target compound’s susceptibility to elimination or substitution reactions compared to its non-chlorinated counterpart .
• Cyclopentane Backbone : Both the target compound and CAS 2228-92-4 share a methyl-substituted cyclopentane ring, which restricts conformational flexibility. This rigidity may influence binding affinity in biological systems or crystallization behavior .

Biological Activity

1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde is an organic compound notable for its unique structural features, including a chlorinated propene group and a cyclopentane ring with an aldehyde functional group. This compound has garnered attention for its potential biological activities, which are under investigation for various applications in medicinal chemistry.

• Molecular Formula : C11H17ClO
• Molecular Weight : 200.71 g/mol
• CAS Number : 1937347-95-9

The biological activity of this compound is hypothesized to involve several mechanisms:

• Covalent Bond Formation : The aldehyde group can react with nucleophilic sites on proteins and other biomolecules, potentially altering their functions.
• Electrophilic Addition Reactions : The chloro-substituted alkene may engage in electrophilic addition reactions, influencing various cellular processes.

Biological Activity Overview

Preliminary studies suggest that 1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde may exhibit:

• Enzyme Inhibition : Potential interactions with enzymes could lead to inhibition or modulation of their activity.
• Receptor Modulation : The compound might interact with specific receptors, influencing signaling pathways.

Comparative Analysis with Similar Compounds

A comparative analysis highlights the uniqueness of this compound in terms of its chemical behavior and potential applications:

Compound Name	Structure/Functional Group Differences	Unique Features
1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde	Similar structure but different positioning of methyl group	Potentially different reactivity due to structural variation
3-Chloroprop-2-en-1-ylcyclopentane-1-carbaldehyde	Lacks the methyl group on the cyclopentane ring	Different steric hindrance affecting reactivity
1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-ol	Hydroxyl group instead of an aldehyde	Potentially different biological activity due to functional group change
1-(3-Chloro-2-methylprop-2-en-1-yl)-3-methylcyclopentane-1-carboxylic acid	Carboxylic acid group instead of an aldehyde	Different acid-base properties and reactivity

This table illustrates how variations in structure can lead to significant differences in biological activity and potential applications.

Case Studies and Research Findings

Research into the biological activity of similar compounds has provided insights that may be applicable to 1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde:

• Pederin Analogs : Studies on pederin and its analogs have shown potent cytotoxicity against cancer cell lines, suggesting that structural features similar to those found in 1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane may also confer biological activity .
• Synthesis and Activity Correlation : Research on the synthesis of compounds with similar frameworks has indicated that modifications in substituents can significantly affect their pharmacological profiles, highlighting the need for further exploration of this compound's derivatives .

Q & A

Q. What are the key synthetic strategies for 1-(3-Chloro-2-methylprop-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde?

The synthesis involves constructing the cyclopentane core with substituents. A plausible route includes:

• Step 1 : Form the cyclopentane ring via cyclization of a linear precursor (e.g., using acid-catalyzed aldol condensation for the aldehyde group).
• Step 2 : Introduce the 3-chloro-2-methylprop-2-en-1-yl group via nucleophilic substitution or allylic halogenation. Methallyl chloride (3-chloro-2-methylpropene, see ) serves as a precursor for such substituents.
• Step 3 : Optimize reaction conditions (anhydrous solvents, Lewis acids like AlCl₃) to avoid side reactions, as seen in Friedel-Crafts protocols for analogous ketones .

Q. How does the chloro-substituent influence the compound’s electrophilicity in nucleophilic additions?

The chlorine atom exerts an electron-withdrawing inductive effect, polarizing the adjacent double bond and enhancing the electrophilicity of the aldehyde carbonyl. This stabilization of transition states accelerates nucleophilic attacks (e.g., Grignard reactions) at the aldehyde group . Steric hindrance from the methyl and chloro groups may also direct regioselectivity in reactions like Diels-Alder .

Q. What analytical techniques are critical for characterizing this compound’s structure?

• NMR : $^{13}\text{C}$ and $^{1}\text{H}$ NMR identify substituent positions and confirm stereochemistry.
• X-ray crystallography : Resolves spatial arrangement, as demonstrated in structurally related indole derivatives .
• Mass spectrometry : Validates molecular weight (C$_{11}$H$_{15}$ClO) and fragmentation patterns.

Advanced Research Questions

Q. What mechanistic insights explain contradictions in reaction yields under varying pH conditions?

Conflicting data on yields may arise from pH-dependent equilibrium between aldehyde hydration (gem-diol formation) and reactive carbonyl states. Acidic conditions favor protonation of the carbonyl oxygen, enhancing electrophilicity but risking side reactions (e.g., acetal formation). Neutral or basic conditions may stabilize intermediates but slow nucleophilic attack .

Q. How can computational modeling predict regioselectivity in cycloaddition reactions involving this compound?

Density Functional Theory (DFT) calculations analyze frontier molecular orbitals (HOMO-LUMO gaps) to predict preferred reaction sites. For example, the chloroallyl group’s electron-deficient π-system may act as a dienophile in inverse-electron-demand Diels-Alder reactions .

Q. What strategies mitigate steric hindrance during stereochemical control in synthesis?

• Chiral catalysts : Use asymmetric catalysts (e.g., Jacobsen’s thiourea) to direct enantioselective aldol reactions.
• Conformational analysis : The cyclopentane ring’s puckering (envelope or twist conformations) influences substituent spatial orientation, as seen in cyclopentane-carboxylic acid derivatives .

Q. How do solvent effects and temperature modulate the compound’s stability during storage?

Polar aprotic solvents (e.g., DMF) stabilize the aldehyde via hydrogen bonding, while elevated temperatures accelerate decomposition (e.g., aldol self-condensation). Stability studies using accelerated aging and HPLC monitoring are recommended .

Data Contradiction Analysis

Q. Why do similar synthetic protocols for analogous compounds yield divergent diastereomer ratios?

Discrepancies may stem from:

• Ring strain : Cyclopentane’s flexibility allows multiple transition states, leading to varying diastereomers.
• Catalyst loading : Sub-stoichiometric amounts of Lewis acids (e.g., AlCl$_3$) may favor kinetic over thermodynamic products .

Methodological Recommendations

• Reaction optimization : Screen catalysts (e.g., Brønsted vs. Lewis acids) and temperatures using Design of Experiments (DoE) .
• Stereochemical verification : Combine NOESY NMR with single-crystal X-ray diffraction .
• Computational validation : Employ Gaussian or ORCA software for transition-state modeling .